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Introduction

(Z2)-Fluoxastrobin is a broad-spectrum, systemic fungicide belonging to the strobilurin class of
chemicals.[1] It is utilized for the control of a wide range of fungal diseases in various crops,
including cereals, fruits, vegetables, and turfgrass.[2][3] Its systemic and translaminar
properties allow for movement within the plant, providing both preventative and curative
protection against fungal pathogens.[2] This document provides detailed application notes,
experimental protocols, and quantitative data on the efficacy of (Z)-Fluoxastrobin in plant
pathology studies.

Mechanism of Action

(Z2)-Fluoxastrobin, like other strobilurin fungicides, inhibits mitochondrial respiration in fungi.[1]
It specifically targets the Quinone outside Inhibitor (Qol) site of the cytochrome bcl complex
(Complex Ill) in the mitochondrial respiratory chain.[1] This blockage disrupts the electron
transport chain, preventing ATP synthesis and ultimately leading to fungal cell death.

Signaling Pathway of (Z)-Fluoxastrobin's Action on
Fungal Respiration
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Caption: Mechanism of (Z)-Fluoxastrobin action on the fungal respiratory chain.

Potential Influence on Plant Sighaling Pathways

Strobilurin fungicides, including (Z)-Fluoxastrobin, have been observed to have physiological
effects on plants beyond their direct fungicidal activity. These effects can include the induction
of systemic resistance, which may involve the modulation of plant defense signaling pathways
such as the salicylic acid (SA) and jasmonic acid (JA) pathways. While direct evidence for (Z)-
Fluoxastrobin is still emerging, the general understanding for strobilurins is that they can
prime the plant's defense responses.
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Caption: Potential influence of (Z)-Fluoxastrobin on plant defense signaling pathways.

Quantitative Data on Efficacy

The following tables summarize the efficacy of (Z)-Fluoxastrobin against key plant pathogens

from various studies.

Table 1: In Vitro Efficacy of (Z)-Fluoxastrobin

Pathogen Host EC50 (pg/mL) Reference

Rhizoctonia solani Turfgrass 3+ (Efficacy Rating) [4]

Colletotrichum cereale ]
Turfgrass Efficacy noted [5]
(Anthracnose)
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Note: Specific EC50 values for (Z)-Fluoxastrobin against Colletotrichum graminicola were not
readily available in the searched literature. The efficacy against Colletotrichum cereale is noted,
and the protocol for in vitro testing is provided for researchers to determine specific values.

Table 2: Field Efficacy of (Z)-Fluoxastrobin for Brown Patch Control in Turfgrass

Active L Application .
. Application Disease
Product Ingredient(s Interval . Reference
Rate Severity (%)
) (days)
Good to
] ] 0.1to 0.4
Disarm Fluoxastrobin 14 to 28 Excellent [6]
0z/1000 sq ft
Control
Fluoxastrobin
0.451t00.9 Excellent
Fame T + 21to 28 [6]
0z/1000 sq ft Control

Tebuconazole

Efficacy ratings are based on a scale where '++++' represents excellent control.[6]

Experimental Protocols
In Vitro Antifungal Assay: Poisoned Food Technique

This protocol is a standard method for evaluating the in vitro efficacy of fungicides against
mycelial growth of fungal pathogens.[7][8][9]

Objective: To determine the EC50 (Effective Concentration to inhibit 50% of growth) of (Z)-
Fluoxastrobin against a target fungal pathogen.

Materials:

Pure culture of the target fungus (e.g., Colletotrichum graminicola, Rhizoctonia solani)

Potato Dextrose Agar (PDA)

(Z)-Fluoxastrobin technical grade or formulated product

Sterile distilled water
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 Sterile Petri dishes (90 mm)

 Sterile cork borer (5 mm diameter)
 Incubator

e Laminar flow hood

e Micropipettes and sterile tips

o Parafilm

Procedure:

e Preparation of Fungicide Stock Solution:

o Prepare a stock solution of (Z)-Fluoxastrobin at a high concentration (e.g., 1000 pg/mL)
in a suitable solvent (if using technical grade) or sterile distilled water (for water-dispersible
formulations). Ensure complete dissolution.

o Preparation of Poisoned Media:
o Autoclave PDA medium and allow it to cool to approximately 45-50°C in a water bath.

o Under a laminar flow hood, add the required volume of the (Z)-Fluoxastrobin stock
solution to the molten PDA to achieve a series of desired final concentrations (e.g., 0.01,
0.1, 1, 10, 100 pg/mL).

o Also prepare a control set of PDA plates with the solvent (if used) or sterile distilled water
instead of the fungicide.

o Gently swirl the flasks to ensure uniform mixing of the fungicide in the medium.

o Pour approximately 20 mL of the poisoned and control media into sterile Petri dishes and
allow them to solidify.

¢ Inoculation:
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o From the periphery of an actively growing culture of the target fungus, cut 5 mm mycelial
discs using a sterile cork borer.

o Aseptically place one mycelial disc, with the mycelial side facing down, in the center of
each poisoned and control PDA plate.

e |ncubation:
o Seal the Petri dishes with Parafilm.

o Incubate the plates at the optimal temperature for the growth of the target fungus (e.g., 25-
28°C) in the dark.

» Data Collection and Analysis:

o Measure the radial mycelial growth (in two perpendicular directions) in both the control
and treated plates daily or when the mycelium in the control plates has reached the edge
of the dish.

o Calculate the percentage of mycelial growth inhibition for each concentration using the

following formula:

= Percent Inhibition (%) = [(C - T) / C] x 100

= Where:
» C = Average radial growth in the control plates
» T = Average radial growth in the treated plates

o Determine the EC50 value by plotting the percentage of inhibition against the logarithm of
the fungicide concentration and performing a probit or logistic regression analysis.
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Caption: Experimental workflow for the in vitro poisoned food assay.

Field Efficacy Trial for Turfgrass Disease Control
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This protocol provides a general framework for conducting field trials to evaluate the efficacy of
(Z2)-Fluoxastrobin for controlling turfgrass diseases like brown patch or anthracnose.[10][11]
[12][13]

Objective: To assess the field performance of (Z)-Fluoxastrobin in reducing the severity of a
target turfgrass disease.

Materials:

o Established turfgrass area with a history of the target disease (e.g., creeping bentgrass,
annual bluegrass)

e (Z)-Fluoxastrobin formulated product
o Calibrated sprayer (e.g., CO2-pressurized backpack sprayer)
o Plot marking materials (stakes, flags, paint)
o Data collection tools (e.g., rating scales, digital camera)
o Appropriate personal protective equipment (PPE)
Procedure:
o Site Selection and Plot Layout:
o Select a uniform area of turfgrass with a known history of the target disease.

o Establish small plots (e.g., 3 ft x 6 ft) in a randomized complete block design with at least
three to four replications per treatment.

o Include an untreated control for comparison.
e Fungicide Application:

o Calibrate the sprayer to deliver a precise volume of spray solution per unit area (e.g., 2
gallons per 1000 sq ft).
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o Apply (Z)-Fluoxastrobin at the recommended label rates and application intervals for the
target disease.

o Applications can be preventative (before symptoms appear) or curative (at the first sign of
disease), depending on the study's objective.

e Inoculation (Optional):

o For consistent disease pressure, plots can be artificially inoculated with the target
pathogen.

¢ Maintenance:

o Maintain the turfgrass according to standard practices for the specific grass type and use
(e.g., mowing height, irrigation, fertilization). Ensure that maintenance practices are
uniform across all plots.

e Disease Assessment:

o Visually assess disease severity in each plot at regular intervals (e.g., weekly) throughout
the trial period.

o Use a standardized rating scale (e.g., 0-100% of plot area affected, or a 1-9 visual scale).
o Turfgrass quality and color can also be rated.
o Data Analysis:

o Analyze the disease severity data using appropriate statistical methods (e.g., Analysis of
Variance - ANOVA) to determine significant differences between treatments.

o Calculate the percentage of disease control for each treatment relative to the untreated
control.
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Caption: General workflow for a turfgrass fungicide field efficacy trial.

Conclusion

(Z)-Fluoxastrobin is an effective strobilurin fungicide with a well-defined mechanism of action
against a broad spectrum of plant pathogenic fungi. Its systemic properties make it a valuable
tool for both preventative and curative disease management strategies. The provided protocols
offer a framework for researchers to further investigate its efficacy and potential interactions
with plant defense mechanisms. Further research to determine specific EC50 values for a
wider range of pathogens and to elucidate the precise molecular interactions with plant
signaling pathways will enhance our understanding and optimize the use of (Z)-Fluoxastrobin
in plant pathology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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